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Compound of Interest

Compound Name: Phillipsite

Cat. No.: B083940 Get Quote

Phillipsite, a member of the zeolite group of minerals, is a hydrated aluminosilicate.[1][2] While

generally considered chemically inert and non-toxic, proper handling and disposal procedures

are essential to ensure laboratory safety and environmental responsibility.[3][4] The primary

hazard associated with phillipsite, as with many minerals, is the inhalation of fine dust.[5]

Immediate Safety and Handling
Before disposal, ensure that the following safety measures are in place when handling

phillipsite, particularly in powdered form:

Ventilation: Handle in a well-ventilated area or use a local exhaust ventilation system to

minimize dust accumulation.[5]

Avoid Dust Generation: Clean up any spills in a manner that does not generate airborne

dust, such as gentle sweeping or using a vacuum with a HEPA filter.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE to prevent inhalation

and contact.
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Personal Protective
Equipment (PPE)

Specification Purpose

Respiratory Protection NIOSH-approved respirator
To prevent inhalation of fine

dust.[4][6]

Eye Protection
Splash-resistant safety

goggles

To protect eyes from dust

particles.[4][6]

Hand Protection Protective gloves To prevent skin contact.[4]

Body Protection Lab coat or protective clothing
To keep dust off personal

clothing.[4]

Phillipsite Disposal Protocol
The correct disposal procedure for phillipsite is entirely dependent on its use and whether it

has been contaminated with hazardous substances.

Step 1: Hazard Assessment

The first and most critical step is to determine if the phillipsite is pure or has been used to

adsorb chemicals, heavy metals, radioactive materials, or other contaminants.[3][7]

Uncontaminated Phillipsite: If the phillipsite is unused or has only been in contact with

non-hazardous materials, it is considered non-hazardous waste.[4]

Contaminated Phillipsite: If the phillipsite has been used in experiments or processes

where it may have adsorbed hazardous substances, it must be treated as hazardous waste.

The disposal method is then dictated by the nature of the adsorbed contaminants.[3]

Step 2: Segregation and Labeling

Segregate contaminated phillipsite waste from non-hazardous waste streams.

Clearly label the waste container with its contents. For contaminated phillipsite, the label

must identify the specific contaminants it has been exposed to.

Step 3: Disposal Path
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For Uncontaminated Phillipsite:

Package the material in a sealed container to prevent dust from becoming airborne.[8]

It can generally be disposed of in a standard landfill.[3]

For larger quantities, consult with your institution's Environmental Health & Safety (EHS)

department for specific local regulations.[8]

For Contaminated Phillipsite:

The waste must be managed according to the regulations governing the specific

contaminant it holds.[3] For example, phillipsite used to adsorb heavy metals must be

disposed of as heavy metal waste.[7]

Do not attempt to dispose of this waste through standard laboratory trash or drains.[8][9]

Package the material in a sealed, appropriate hazardous waste container.

Follow your institution's established procedures for hazardous waste pickup and disposal.

This typically involves contacting the EHS office to arrange for collection.[10]

Quantitative Data Summary
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Parameter Value Notes

Occupational Exposure Limit

(Dust)
5 mg/m³

Maximum permissible

concentration for airborne

dust.[4]

pH Range for Neutralized

Aqueous Waste
5.5 - 9.5

For any aqueous solutions

used with phillipsite that

require neutralization before

drain disposal (if non-

hazardous).[11]

Specific Gravity 2.2 g/cm³
Physical property of phillipsite.

[1][12]

Hardness (Mohs scale) 4 - 5
Physical property of phillipsite.

[1][12]

Phillipsite Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

phillipsite waste in a laboratory setting.
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Caption: Logical workflow for the safe disposal of phillipsite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

